(6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone

• IUPAC Name: (6-methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C15H18N4O2S/c1-21-13-4-3-12(11-17-13)14(20)18-6-2-7-19(9-8-18)15-16-5-10-22-15/h3-5,10-11H,2,6-9H2,1H3
• InChI Key: ZFYXPNQCBOEYLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C(=O)N2CCCN(CC2)C3=NC=CS3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

(6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone, also known as MPTM, is a chemical compound that has been studied for its potential applications in the field of medicinal chemistry. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of (6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of several kinases, including PI3K, Akt, and mTOR. It has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of viral particles, and reduce inflammation in animal models. This compound has also been shown to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

(6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, and it is stable under a variety of conditions. This compound has also been shown to have low toxicity in animal models, making it a promising candidate for further research. However, there are also limitations to using this compound in laboratory experiments. Its mechanism of action is not fully understood, and its efficacy in human trials has not been established.

Future Directions

There are several future directions for research on (6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to explore its potential applications in the treatment of various diseases, including cancer, viral infections, and inflammatory disorders. Additionally, researchers may investigate the use of this compound in combination with other drugs to enhance its efficacy and reduce toxicity. Finally, researchers may explore the use of this compound as a tool for studying the function of specific signaling pathways and enzymes in cells.

Synthesis Methods

The synthesis of (6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone involves the reaction of 6-methoxypyridin-3-amine with 4-(1,3-thiazol-2-yl)-1,4-diazepan-1-ylmethanone in the presence of a suitable solvent and reagents. The reaction proceeds through a series of steps that result in the formation of this compound as a white crystalline solid. The synthesis method of this compound has been optimized to produce high yields and purity, and it has been extensively studied in the laboratory.

Scientific Research Applications

(6-Methoxypyridin-3-yl)-[4-(1,3-thiazol-2-yl)-1,4-diazepan-1-yl]methanone has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have a variety of pharmacological activities, including antiproliferative, anti-inflammatory, and antiviral properties. This compound has been studied as a potential treatment for various diseases, including cancer, viral infections, and inflammatory disorders.